Cas no 51503-30-1 (Pentanedioic acid, ethyl methyl ester)

• Product Name: Pentanedioic acid, ethyl methyl ester
• CAS No: 51503-30-1
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 362148
• PubChem ID: 533712
• Update Time: 2025-10-23

Pentanedioic acid, ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, ethyl methyl ester
• 5-O-ethyl 1-O-methyl pentanedioate
• Glutaric acid 1-methyl 5-ethyl ester
• Ethyl methyl diester of pentanedioic acid
• Ethyl methyl glutarate
• Glutaric acid, ethyl methyl ester
• Methyl ethyll glutarate
• YHRUNAIXGSNSTP-UHFFFAOYSA-N
• 1-Ethyl 5-methyl pentanedioate #
• E85716
• 51503-30-1
• DTXSID90336426
• SCHEMBL1980139
• 1-Ethyl 5-methyl pentanedioate

• Inchi： 1S/C8H14O4/c1-3-12-8(10)6-4-5-7(9)11-2/h3-6H2,1-2H3
• InChI Key： YHRUNAIXGSNSTP-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on Pentanedioic acid, ethyl methyl ester

Recent Advances in the Study of Pentanedioic Acid, Ethyl Methyl Ester (CAS: 51503-30-1)

Pentanedioic acid, ethyl methyl ester (CAS: 51503-30-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative of glutaric acid has recently gained attention due to its potential applications in drug synthesis, flavor and fragrance industries, and as a building block for more complex chemical entities. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, providing new insights into its utility in various applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 51503-30-1 as a precursor in the synthesis of novel GABA receptor modulators. The research team demonstrated that the ethyl methyl ester moiety significantly improved the bioavailability of the final compounds compared to their carboxylic acid counterparts. This finding opens new possibilities for developing CNS-active drugs with improved pharmacokinetic profiles.

In the field of green chemistry, researchers have developed innovative enzymatic methods for the production of Pentanedioic acid, ethyl methyl ester. A 2024 Nature Catalysis paper reported a lipase-catalyzed esterification process that achieves 92% yield under mild conditions, representing a significant improvement over traditional chemical synthesis methods. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing processes.

Analytical characterization of 51503-30-1 has also seen progress, with recent work employing advanced techniques such as 2D NMR and high-resolution mass spectrometry to elucidate its structural properties and purity. These developments are particularly important for quality control in pharmaceutical applications where precise chemical composition is critical.

Emerging research suggests potential biological activities of Pentanedioic acid, ethyl methyl ester itself, beyond its role as an intermediate. Preliminary in vitro studies indicate mild antimicrobial properties against certain Gram-positive bacteria, though the mechanism of action remains to be fully elucidated. Further investigation in this area could reveal additional therapeutic applications for this compound.

The pharmaceutical industry has shown increasing interest in 51503-30-1 as evidenced by recent patent filings. Several applications describe its use in prodrug formulations, where the ester groups serve as cleavable moieties to enhance drug delivery. This trend suggests growing recognition of the compound's versatility in drug development strategies.

Future research directions for Pentanedioic acid, ethyl methyl ester include exploration of its potential in polymer chemistry, where its bifunctional nature could contribute to novel biodegradable materials. Additionally, structure-activity relationship studies may reveal opportunities to optimize its biological effects for specific therapeutic applications.